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  4. Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate
Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 956971-69-0
VCID: VC0357828
InChI: InChI=1S/C25H27N3O4/c1-3-32-23(30)16-7-9-17(10-8-16)26-22(29)20-14-18-5-4-12-28(18)25(20)19-13-15(2)6-11-21(19)27-24(25)31/h6-11,13,18,20H,3-5,12,14H2,1-2H3,(H,26,29)(H,27,31)/t18-,20+,25-/m0/s1
SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC3CCCN3C24C5=C(C=CC(=C5)C)NC4=O
Molecular Formula: C25H27N3O4
Molecular Weight: 433.5g/mol

Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate

CAS No.: 956971-69-0

Main Products

VCID: VC0357828

Molecular Formula: C25H27N3O4

Molecular Weight: 433.5g/mol

Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate - 956971-69-0

CAS No. 956971-69-0
Product Name Ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate
Molecular Formula C25H27N3O4
Molecular Weight 433.5g/mol
IUPAC Name ethyl 4-[[(2S,3R,8S)-5'-methyl-2'-oxospiro[1,2,5,6,7,8-hexahydropyrrolizine-3,3'-1H-indole]-2-carbonyl]amino]benzoate
Standard InChI InChI=1S/C25H27N3O4/c1-3-32-23(30)16-7-9-17(10-8-16)26-22(29)20-14-18-5-4-12-28(18)25(20)19-13-15(2)6-11-21(19)27-24(25)31/h6-11,13,18,20H,3-5,12,14H2,1-2H3,(H,26,29)(H,27,31)/t18-,20+,25-/m0/s1
Standard InChIKey UQFKYCDFYIAIJQ-NNPDTBDGSA-N
Isomeric SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)[C@H]2C[C@@H]3CCCN3[C@@]24C5=C(C=CC(=C5)C)NC4=O
SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC3CCCN3C24C5=C(C=CC(=C5)C)NC4=O
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC3CCCN3C24C5=C(C=CC(=C5)C)NC4=O
PubChem Compound 16408537
Last Modified Nov 12 2021
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